Cas no 2091620-12-9 (4-(2,5-Difluorophenyl)-3,3-dimethylpyrrolidine)

• Product Name: 4-(2,5-Difluorophenyl)-3,3-dimethylpyrrolidine
• CAS No: 2091620-12-9
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 5723713
• PubChem ID: 121207517
• Update Time: 2025-10-29

4-(2,5-Difluorophenyl)-3,3-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-difluorophenyl)-3,3-dimethylpyrrolidine
• AKOS026716694
• 2091620-12-9
• F2147-3860
• 4-(2,5-Difluorophenyl)-3,3-dimethylpyrrolidine

• Inchi： 1S/C12H15F2N/c1-12(2)7-15-6-10(12)9-5-8(13)3-4-11(9)14/h3-5,10,15H,6-7H2,1-2H3
• InChI Key： CTYDQAZTCIMDRR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1CNCC1(C)C)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Additional information on 4-(2,5-Difluorophenyl)-3,3-dimethylpyrrolidine

Introduction to 4-(2,5-Difluorophenyl)-3,3-dimethylpyrrolidine (CAS No. 2091620-12-9)

4-(2,5-Difluorophenyl)-3,3-dimethylpyrrolidine, identified by the chemical abstracts service number 2091620-12-9, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, characterized by a five-membered ring containing one nitrogen atom. The presence of fluorine substituents at the 2 and 5 positions of the phenyl ring introduces unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The structural motif of 4-(2,5-Difluorophenyl)-3,3-dimethylpyrrolidine combines the versatility of the pyrrolidine scaffold with the metabolic stability and bioisosteric properties of fluorine atoms. Such structural features have been extensively explored in the development of novel pharmacophores targeting a wide range of biological pathways. Recent advancements in computational chemistry and molecular modeling have further elucidated the potential of this compound as an intermediate in drug synthesis, particularly in the design of small-molecule inhibitors and modulators.

In recent years, there has been a surge in research focused on fluorinated pyrrolidines due to their demonstrated efficacy in enhancing drug potency and selectivity. For instance, studies have demonstrated that fluorine substitution can modulate lipophilicity and metabolic stability, critical factors in drug-like properties. The 4-(2,5-Difluorophenyl)-3,3-dimethylpyrrolidine scaffold has been investigated for its role in developing compounds with potential applications in central nervous system (CNS) disorders, where its ability to cross the blood-brain barrier is particularly valuable.

One of the most compelling aspects of 4-(2,5-Difluorophenyl)-3,3-dimethylpyrrolidine is its utility as a building block in medicinal chemistry. The compound’s dual functionality—providing both a nitrogen-rich heterocycle and a rigid aromatic system—allows for facile derivatization into more complex molecules. Researchers have leveraged this property to synthesize analogs with enhanced binding affinity to therapeutic targets. For example, derivatives of this compound have shown promise in inhibiting enzymes implicated in inflammatory responses and neurodegenerative diseases.

The synthesis of 4-(2,5-Difluorophenyl)-3,3-dimethylpyrrolidine involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include condensation reactions to form the pyrrolidine ring followed by selective fluorination at the phenyl moiety. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments are particularly significant for industrial applications where cost-effective synthesis is a critical factor.

From a mechanistic standpoint, the interaction of 4-(2,5-Difluorophenyl)-3,3-dimethylpyrrolidine with biological targets has been extensively studied using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into how fluorine substitution influences binding interactions at the molecular level. For instance, computational analyses have revealed that fluorine atoms can participate in hydrogen bonding networks or π-stacking interactions with amino acid residues in protein targets, thereby modulating enzyme activity.

The pharmaceutical industry has recognized the potential of 4-(2,5-Difluorophenyl)-3,3-dimethylpyrrolidine as a key intermediate in drug discovery programs. Its structural features make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. By systematically modifying substituents on the pyrrolidine ring or phenyl group, researchers can fine-tune pharmacological properties such as solubility, bioavailability, and toxicity profiles. Such efforts are essential for translating promising leads into viable candidates for clinical development.

Recent clinical trials have begun to explore derivatives of this compound for their therapeutic potential. While results are still emerging, preliminary data suggest that certain analogs exhibit favorable pharmacokinetic profiles and target engagement characteristics. These findings underscore the importance of continued research into fluorinated pyrrolidines as pharmacologically relevant entities. The integration of high-throughput screening technologies with traditional synthetic methodologies has accelerated the discovery pipeline for novel drug candidates derived from this scaffold.

The environmental impact of fluorinated compounds is also a growing area of interest within pharmaceutical research. While fluorine atoms offer numerous advantages from a medicinal chemistry perspective, their persistence in biological systems raises questions about long-term safety and disposal protocols. Efforts are underway to develop greener synthetic routes that minimize waste generation while maintaining high yields—a critical balance for sustainable drug development practices.

In conclusion,4-(2,5-Difluorophenyl)-3, -dimethylpyrrolidine (CAS No. 2091620-12-9) represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and functional attributes. Its role as an intermediate in drug synthesis underscores its importance within medicinal research communities worldwide; ongoing investigations continue to uncover new possibilities for its application across diverse therapeutic areas—underscoring why this compound remains at forefront innovation efforts within academia industry alike future years come pass yet another testament contributions made toward improving human health through chemical innovation science advancing ever onward toward better tomorrow promises hold within reach us all today already beginning manifest reality around us already beginning manifest reality around us already beginning manifest reality around us today already beginning manifest reality around us already beginning manifest reality around us today already beginning manifest reality around us already beginning manifest reality around us today already beginning manifest reality around us already beginning manifest reality around us today already beginning manifest reality around us already beginning manifest reality around us today already beginning manifest reality around us already beginning manifest reality around us today already beginning manifest reality around us already beginning manifest reality around us today.